5-[(9-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]piperidin-2-one

• IUPAC Name: 5-[(9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]piperidin-2-one
• InChI: InChI=1S/C16H22N2O2/c1-11-4-2-5-13-14(6-3-9-20-16(11)13)18-12-7-8-15(19)17-10-12/h2,4-5,12,14,18H,3,6-10H2,1H3,(H,17,19)
• InChI Key: ABECRLKLRRMFIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(CCCO2)NC3CCC(=O)NC3
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

5-[(9-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]piperidin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a piperidinone derivative that has been synthesized through various methods and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 5-[(9-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]piperidin-2-one is not fully understood. However, it is believed to act on various neurotransmitter systems, including the serotonin, dopamine, and norepinephrine systems. It has been shown to increase the levels of these neurotransmitters in the brain, leading to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 5-[(9-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]piperidin-2-one has various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters in the brain, leading to its therapeutic effects. It has also been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[(9-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]piperidin-2-one in lab experiments include its potential therapeutic applications and its ability to act on various neurotransmitter systems. However, its limitations include the lack of understanding of its mechanism of action and the need for further studies to fully understand its potential therapeutic applications.

Future Directions

There are several future directions for the study of 5-[(9-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]piperidin-2-one. These include further studies to understand its mechanism of action, its potential therapeutic applications in the treatment of neurodegenerative diseases, and its potential use in combination with other drugs for enhanced therapeutic effects.
In conclusion, 5-[(9-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]piperidin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential therapeutic applications and mechanism of action.

Synthesis Methods

The synthesis of 5-[(9-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]piperidin-2-one has been achieved through various methods. One of the commonly used methods involves the reaction of 2-piperidone with 9-methyl-3-(3-methylbut-2-en-1-ylidene)-2,3,4,5-tetrahydro-1-benzoxepin-5-amine in the presence of a suitable catalyst. Other methods involve the use of different reagents and solvents, depending on the desired yield and purity of the final product.

Scientific Research Applications

5-[(9-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]piperidin-2-one has been studied for its potential therapeutic applications in various scientific research fields. It has been shown to have anticonvulsant, antidepressant, and anxiolytic properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.